Cas no 779311-31-8 (1-(pyridin-2-ylsulfanyl)butan-2-amine)

• Product Name: 1-(pyridin-2-ylsulfanyl)butan-2-amine
• CAS No: 779311-31-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• MDL: MFCD20374029
• CID: 5233821
• PubChem ID: 64647928
• Update Time: 2026-03-08

1-(pyridin-2-ylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine, 1-(2-pyridinylthio)-
• 1-(Pyridin-2-ylthio)butan-2-amine
• 1-(pyridin-2-ylsulfanyl)butan-2-amine

• MDL： MFCD20374029
• Inchi： 1S/C9H14N2S/c1-2-8(10)7-12-9-5-3-4-6-11-9/h3-6,8H,2,7,10H2,1H3
• InChI Key： BYYKIKGNADJPLS-UHFFFAOYSA-N
• SMILES： C(SC1=NC=CC=C1)C(N)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(pyridin-2-ylsulfanyl)butan-2-amine

1-(Pyridin-2-Ylsulfanyl)Butan-2-Amine: A Comprehensive Overview

1-(Pyridin-2-Ylsulfanyl)Butan-2-Amine (CAS No. 779311-31-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring, a sulfur atom, and an amine group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, making it a focal point for researchers worldwide.

The pyridin-2-yldisulfanyl moiety in the compound plays a crucial role in its chemical reactivity and biological activity. Pyridine derivatives are known for their versatility in forming various bonds, which makes them valuable in the development of new materials and pharmaceuticals. The butan-2-amino group further enhances the compound's ability to participate in hydrogen bonding, a key factor in many biochemical interactions.

Recent advancements in synthetic chemistry have led to more efficient methods for producing 1-(pyridin-2-yldisulfanyl)butan-2-amino compounds. For instance, researchers have explored the use of transition metal catalysts to streamline the synthesis process, reducing costs and improving yields. These methods not only enhance the scalability of production but also pave the way for large-scale applications in industries such as agrochemicals and specialty chemicals.

In terms of biological activity, 1-(pyridin-2-yldisulfanyl)butan-2-amino has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity, suggesting potential therapeutic applications. Moreover, its structural flexibility allows for further modifications, enabling researchers to tailor its properties for specific therapeutic targets.

The compound's stability under various conditions is another area of active research. Understanding its degradation pathways is essential for optimizing its use in pharmaceutical formulations. Recent findings indicate that 1-(pyridin-2-yldisulfanyl)butan-2-amino exhibits good stability under physiological conditions, making it a viable candidate for drug delivery systems.

From a materials science perspective, the compound's ability to form stable complexes with metal ions has opened new avenues for its application as a ligand in catalysis. Its use in homogeneous catalysis has been explored, with promising results in facilitating key organic transformations. This dual role as both a pharmaceutical intermediate and a catalyst precursor underscores its versatility.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to deepen our understanding of 1-(pyridin-2-yldisulfanyl)butan-2-amino's properties. Quantum mechanical simulations are being employed to predict its interaction with biological targets, aiding in the design of more effective drugs.

In conclusion, 1-(pyridin-2-yldisulfanyl)butan-2-amino (CAS No. 779311-31-) stands at the intersection of chemistry and biology, offering manifold opportunities for innovation. Its role as an intermediate in drug synthesis, coupled with its potential as a catalyst ligand, positions it as a key player in advancing both medicinal and industrial applications.